Cas no 1806133-15-2 (3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806133-15-2
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912383
• Update Time: 2025-05-20

3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-6-4-14-3-5(1-2-13)7(6)15-8(10,11)12/h3-4H,1H2
• InChI Key： VRWYXYWROLQCNQ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(CC#N)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile

Research Briefing on 3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1806133-15-2) in Chemical Biology and Pharmaceutical Applications

3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1806133-15-2) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, exhibits promising potential as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, agrochemical development, and material science, highlighting its role in enhancing molecular properties such as metabolic stability, lipophilicity, and target binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the utility of 3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that the compound's electron-withdrawing groups significantly improved the binding affinity of the resulting inhibitors to their target proteins, particularly in the context of resistant mutations. The researchers employed a combination of computational docking and in vitro assays to validate their findings, underscoring the compound's potential in addressing drug resistance challenges.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a precursor for the development of fluorescent probes. The study highlighted the compound's ability to serve as a scaffold for designing probes with high selectivity for cellular targets, enabling real-time imaging of biological processes. The incorporation of the trifluoromethoxy group was found to enhance the probe's stability in physiological conditions, making it a valuable tool for live-cell imaging and diagnostic applications.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and scalability of 3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile. A 2023 Organic Process Research & Development paper detailed a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional approaches. This methodological innovation is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 3-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1806133-15-2) represents a highly versatile and valuable compound in modern chemical biology and pharmaceutical research. Its unique structural features and demonstrated applications in drug discovery, probe development, and synthetic chemistry underscore its potential to drive innovation in these fields. Future research directions may include further exploration of its pharmacological properties and the development of additional derivatives to expand its utility.